Cas no 1198-40-9 (7-Chloroquinolin-4-amine)

7-Chloroquinolin-4-amine structure
7-Chloroquinolin-4-amine structure
Product Name:7-Chloroquinolin-4-amine
CAS No:1198-40-9
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD00828822
CID:41042
PubChem ID:94711
Update Time:2025-04-18

7-Chloroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloroquinolin-4-amine
    • 7-Chloro-4-quinolinamine
    • 4-AMINO-7-CHLOROQUINOLINE
    • 7-Chloro-quinolin-4-ylamine
    • AC-18574
    • NSC-13
    • A804373
    • DTXSID00152593
    • BM-07365
    • CS-D0096
    • 1198-40-9
    • NSC 13
    • (7-chloro-quinolin-4-yl)-amine
    • SCHEMBL596040
    • CHEBI:166513
    • NSC-119495
    • NSC13
    • 4-Amino-7-chloroquinoline, AldrichCPR
    • CHEMBL44789
    • NS00023887
    • MFCD00828822
    • 4-Quinolinamine, 7-chloro-
    • BCP33126
    • SY123068
    • FT-0633467
    • 7-Chloro-4-quinolinamine #
    • AKOS002669413
    • EN300-316308
    • GNF-PF-5425
    • 2SJ6Y866TU
    • QBC
    • 7-Chloro-4-aminoquinoline
    • Cambridge id 5511102
    • UNII-2SJ6Y866TU
    • 4-amino-7-chloro-quinoline
    • F9995-2431
    • AS-35920
    • (7-chloro-4-quinolyl)amine
    • 7-Chloro-4-quinolinamine pound>>4-Quinolinamine, 7-chloro-
    • 4-amino-7-chloroquinoline (ACQ)-based compound, 5
    • BDBM23300
    • AB07356
    • DB-041504
    • BBL029042
    • STL162609
    • quinoline, 4-amino-7-chloro-
    • MDL: MFCD00828822
    • Inchi: 1S/C9H7ClN2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-5H,(H2,11,12)
    • InChI Key: NDRZSRWMMUGOBP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=CN=C2C=1)N

Computed Properties

  • Exact Mass: 178.03000
  • Monoisotopic Mass: 178.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 38.9A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.363
  • Boiling Point: 366.8 °C at 760 mmHg
  • Flash Point: 175.7 °C
  • Refractive Index: 1.712
  • PSA: 38.91000
  • LogP: 3.05160

7-Chloroquinolin-4-amine Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301-H319
  • Warning Statement: P301+P310-P305+P351+P338
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:2
  • Hazard Category Code: 25-36
  • Safety Instruction: S23; S24/25; S26; S36/37/39
  • RTECS:RR4584700
  • Hazardous Material Identification: C
  • Packing Group:II
  • Hazard Level:4.1
  • Risk Phrases:R34; R40; R14
  • Packing Group:II
  • Safety Term:4.1
  • Storage Condition:Room temperature

7-Chloroquinolin-4-amine Customs Data

  • HS CODE:29420000
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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